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These application notes provide a comprehensive overview and detailed protocols for the use
of Florbetapir (18F-AV-45) Positron Emission Tomography (PET) in longitudinal studies of
Alzheimer's disease (AD). Florbetapir is a radiopharmaceutical that binds to -amyloid (AB)
plaques, a core neuropathological feature of AD. Longitudinal imaging with Florbetapir allows
for the tracking of changes in AP deposition over time, which is critical for understanding
disease progression, monitoring therapeutic interventions, and identifying individuals at risk of
cognitive decline.

Introduction to Florbetapir in Longitudinal Studies

Longitudinal assessment of AR burden using Florbetapir PET is a powerful tool in AD research
and clinical trials. It enables the measurement of the rate of AB accumulation, which can serve
as a biomarker for disease progression and as an outcome measure for anti-amyloid therapies.
The accurate and reproducible quantification of Florbetapir uptake over time is paramount for
the success of such studies. This requires standardized protocols for image acquisition,
processing, and analysis.

Key Considerations for Longitudinal Florbetapir
Imaging
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Several factors must be carefully controlled in longitudinal studies to ensure the reliability of the
results:

» Selection of Reference Region: The choice of a reference region for calculating the
Standardized Uptake Value Ratio (SUVR) is critical. The ideal reference region should be
devoid of specific Florbetapir binding and remain stable over the course of the study. While
the whole cerebellum has been commonly used for cross-sectional analyses, studies
suggest that for longitudinal measurements, reference regions containing subcortical white
matter may be more stable and provide more accurate estimates of change.[1][2][3][4]

» Image Processing and Analysis Pipeline: A consistent and validated image processing
pipeline is essential to minimize variability between scans acquired at different time points.
This includes co-registration of PET and MRI data, definition of regions of interest (ROIs),
and the method for SUVR calculation.

o Subject-Specific Factors: Changes in a subject's physiology, such as body weight, can
potentially influence tracer distribution and uptake. These factors should be monitored and
accounted for where possible.

Experimental Protocols
Subject Preparation and Radiotracer Administration

e Subject Consent: Ensure all participants have provided informed consent in accordance with
institutional review board (IRB) or ethics committee-approved protocols.[5]

e Pre-Scan Instructions: Instruct subjects to fast for at least 4-6 hours prior to the scan to
ensure stable glucose metabolism. Water intake is permitted.

o Radiotracer Dosing: Aseptically administer a single intravenous bolus injection of 370 MBq
(10 mCi) of Florbetapir F 18. The injection volume should not exceed 10 mL.

e Flushing: Following the injection, flush the catheter with 5-15 mL of sterile 0.9% sodium
chloride solution to ensure complete administration of the radiotracer.

PETI/CT Image Acquisition
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o Uptake Period: Allow for an uptake period of 50 to 70 minutes post-injection, during which
the subject should rest comfortably.[6]

» Patient Positioning: Position the patient supine in the PET/CT scanner with the head in a
comfortable head holder to minimize motion. The head should be positioned so that the brain
is within the scanner's field of view.

e CT Scan: Perform a low-dose CT scan for attenuation correction.

e PET Scan: Acquire PET data for 10-20 minutes. The exact duration may vary depending on
the scanner and institutional protocols. Data should be acquired in 3D mode and
reconstructed using an iterative algorithm (e.g., OSEM).

Image Processing and Analysis

The following protocol outlines a common workflow for processing longitudinal Florbetapir PET
data using structural MRI for anatomical reference.

o Data Retrieval: Download fully pre-processed Florbetapir PET data and the corresponding
structural MRI scan (preferably a T1-weighted image) closest in time to each PET scan.[7][8]

e MRI Processing: Process the structural MRI using software such as FreeSurfer to define
anatomical regions of interest (ROISs).[7]

o Co-registration: Co-register each Florbetapir PET scan to its corresponding processed MRI.

[7]
o Region of Interest Definition:

o Cortical Summary Region: Define a cortical summary region of interest composed of
frontal, anterior/posterior cingulate, lateral parietal, and lateral temporal regions.[7]

o Reference Regions: Define several candidate reference regions, including cerebellar gray
matter, whole cerebellum, brainstem/pons, and eroded subcortical white matter. A
composite reference region made up of the whole cerebellum, brainstem/pons, and
eroded subcortical white matter is recommended for longitudinal analyses.[7][9]
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e SUVR Calculation: Calculate the cortical summary SUVR by dividing the mean Florbetapir
uptake in the cortical summary ROI by the mean uptake in the chosen reference region.[9]

SUVR = (Mean uptake in cortical summary ROI) / (Mean uptake in reference ROI)
Quantitative Data Summary
The following tables summarize key quantitative data from longitudinal Florbetapir studies.

Table 1: Recommended Reference Regions and SUVR Cutoffs for Amyloid Positivity

. Recommended SUVR Cutoff for
Analysis Type ] ] o Reference
Reference Region Amyloid Positivity

Cross-Sectional Whole Cerebellum 1.11 [718]

Composite Reference
Region (Whole
o Cerebellum +
Longitudinal _ 0.78 [71[8]
Brainstem/Pons +
Eroded Subcortical

WM)

Table 2: Comparison of Software for SUVR Calculation
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Correlation Relationshi o
Software 1 Software 2 ") Key Finding Reference
r P
The two
methods are
MIMneuro_S
well-
UVr = 0.9965
MIMneuro correlated
SPM2 0.991 * [10][11]
5.6.2 and
SPM2_SUwVr
comparable
+ 0.0045
for SUVR
analysis.
The SUVR
values
PMOD Linear fitting derived from
MIM Software
) NEURO tool slope = 0.87, the two
Inc., Version ) 0.81 ) [12]
6.1 (version intercept = methods are
' 3.501) 0.16 effectively
interchangea
ble.

Table 3: Longitudinal Change in Florbetapir SUVR in Different Subject Groups

Annual SUVR Annual SUVR
. Change (%) Change (%) Lo
Subject Group . Key Finding Reference
(Stable AB (Increasing AR
Group) Group)
Reference
regions
Significant containing white
1-2% across all
ADNI increase with all matter resulted in
o reference [1][2]
Participants _ reference more
regions _ _ ,
regions physiologically

plausible change

measurements.
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Visualizations

Experimental Workflow for Longitudinal Florbetapir PET
Analysis
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Caption: Workflow for longitudinal Florbetapir PET analysis.
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Logical Relationship for SUVR Calculation in
Longitudinal Studies
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Caption: Logic for calculating SUVR in longitudinal studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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